Cas no 382622-81-3 (4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine)

4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring an indole-thiazole hybrid structure. Its molecular framework combines a 2,6-dimethylindole moiety with a 2-aminothiazole group, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound exhibits potential biological activity due to the presence of both indole and thiazole pharmacophores, which are known for their roles in binding interactions with biological targets. Its structural uniqueness allows for further derivatization, enabling the development of novel therapeutic agents. The compound is typically synthesized under controlled conditions to ensure high purity and stability, making it suitable for research applications in pharmaceutical and agrochemical development.
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine structure
382622-81-3 structure
Product Name:4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
CAS No:382622-81-3
MF:C13H13N3S
MW:243.327420949936
MDL:MFCD01021199
CID:2129990
PubChem ID:804963
Update Time:2025-08-03

4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-ylamine
    • 4-(2,6-Dimethyl-1H-indol-3-yl)-thiazol-2-ylamine
    • Oprea1_526548
    • 2-thiazolamine, 4-(2,6-dimethyl-1H-indol-3-yl)-
    • ALBB-014475
    • 382622-81-3
    • SR-01000311298
    • STK373880
    • CS-0312845
    • MFCD01021199
    • 4-(2,6-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
    • AKOS000301212
    • 4-(2,6-Dimethyl-1H-indol-3-yl)-2-thiazolamine
    • VS-02435
    • BBL010311
    • Oprea1_009485
    • DB-357341
    • BAS 00519391
    • SR-01000311298-1
    • 4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-amine
    • H30745
    • 4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
    • MDL: MFCD01021199
    • Inchi: 1S/C13H13N3S/c1-7-3-4-9-10(5-7)15-8(2)12(9)11-6-17-13(14)16-11/h3-6,15H,1-2H3,(H2,14,16)
    • InChI Key: FYKAKLAGWDHYEW-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=C(C)NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 243.08301860g/mol
  • Monoisotopic Mass: 243.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 82.9Ų

4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007777-500mg
4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-ylamine
382622-81-3
500mg
2730.0CNY 2021-07-05
TRC
D266735-100mg
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
382622-81-3
100mg
$ 185.00 2022-06-05
TRC
D266735-250mg
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
382622-81-3
250mg
$ 380.00 2022-06-05
TRC
D266735-500mg
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
382622-81-3
500mg
$ 600.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007777-500mg
4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-ylamine
382622-81-3
500mg
2730CNY 2021-05-07
Matrix Scientific
007777-500mg
4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-ylamine
382622-81-3
500mg
$168.00 2023-09-09
Chemenu
CM237030-5g
4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-amine
382622-81-3 95%+
5g
$825 2021-08-04
abcr
AB376498-500 mg
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
382622-81-3
500MG
€313.80 2023-02-03
abcr
AB376498-1 g
4-(2,6-Dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
382622-81-3
1g
€406.00 2023-04-26
Chemenu
CM237030-1g
4-(2,6-Dimethyl-1H-indol-3-yl)thiazol-2-amine
382622-81-3 95%+
1g
$323 2023-01-07
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